2-((5-Methoxy-2-nitrophenyl)amino)ethanol
Cat. No. B8632906
Key on ui cas rn:
78213-34-0
M. Wt: 212.20 g/mol
InChI Key: TXKCTQZGCPFJCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09303023B2
Procedure details
To a round bottom flask, 2-((5-methoxy-2-nitrophenyl)amino)ethanol (1.43 g, 6.74 mmol), Pd/C (150 mg) and EtOH (30 mL, degassed) was added. The flask was evacuated and backfilled with H2 and the reaction mixture was stirred under H2-atmosphere at rt for 18 h. The reaction mixture was filtered over celite, washed with MeOH and the solvent was removed under reduced pressure to yield 2-((2-amino-5-methoxyphenyl)amino)ethanol as a red solid which was used as such without further purification. LC-MS conditions B: tR=0.30 min, [M+H]+=183.25.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([N+:13]([O-])=O)=[C:7]([NH:9][CH2:10][CH2:11][OH:12])[CH:8]=1>[Pd].CCO>[NH2:13][C:6]1[CH:5]=[CH:4][C:3]([O:2][CH3:1])=[CH:8][C:7]=1[NH:9][CH2:10][CH2:11][OH:12]
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Inputs
Step One
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Name
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Quantity
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1.43 g
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Type
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reactant
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Smiles
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COC=1C=CC(=C(C1)NCCO)[N+](=O)[O-]
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Name
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Quantity
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150 mg
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred under H2-atmosphere at rt for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The flask was evacuated
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered over celite
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WASH
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Type
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WASH
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Details
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washed with MeOH
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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NC1=C(C=C(C=C1)OC)NCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
